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Compound of Interest

Compound Name:
Methyl 1-

aminocyclopropanecarboxylate

Cat. No.: B1349330 Get Quote

Technical Support Center: Methyl 1-
aminocyclopropanecarboxylate
Welcome to the technical support center for Methyl 1-aminocyclopropanecarboxylate. This

resource is designed for researchers, scientists, and drug development professionals to

address common issues and ensure consistent, reliable results in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Methyl 1-aminocyclopropanecarboxylate and what is its primary application in

research?

Methyl 1-aminocyclopropanecarboxylate (also known as methyl-ACC or ACC methyl ester)

is a chemical compound commonly used in plant biology research. It is a structural analog of 1-

aminocyclopropane-1-carboxylic acid (ACC), which is the direct precursor to the plant hormone

ethylene. Its primary application is as an ethylene agonist, meaning it induces ethylene-like

responses in plants, such as changes in root and hypocotyl elongation, leaf senescence, and

fruit ripening.

Q2: Should I use Methyl 1-aminocyclopropanecarboxylate or its hydrochloride salt?
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Both the free base (CAS 72784-43-1) and the hydrochloride salt (CAS 72784-42-0) are

available. The hydrochloride salt is generally preferred for research applications due to its

higher water solubility and potentially greater stability as a solid.[1][2] For most experiments

involving aqueous solutions, the hydrochloride salt is more convenient.

Q3: How should I store Methyl 1-aminocyclopropanecarboxylate?

Proper storage is crucial for maintaining the compound's activity. Recommendations vary

slightly between suppliers, but the general consensus is to store it in a cool, dark, and dry

place. For long-term storage, keeping it in a freezer at -20°C in an inert atmosphere is

recommended.[3][4] For short-term storage, refrigeration at 2-8°C is also acceptable.[2]

Q4: How do I prepare a stock solution?

To prepare a stock solution, it is recommended to use the hydrochloride salt due to its better

solubility in water and methanol.[5]

For aqueous solutions: Dissolve the hydrochloride salt in high-purity water (e.g., Milli-Q or

equivalent). Gentle warming or vortexing can aid dissolution.

For non-aqueous solutions: The free base or hydrochloride salt can be dissolved in

methanol.

It is best practice to prepare fresh stock solutions for each experiment. If storage is necessary,

filter-sterilize the solution and store it in small aliquots at -20°C for a short period. Avoid

repeated freeze-thaw cycles.

Troubleshooting Inconsistent Experimental Results
Inconsistent results with Methyl 1-aminocyclopropanecarboxylate can often be traced back

to issues with compound stability, solution preparation, or the experimental setup.

Problem 1: No biological effect or weaker than expected effect.

This is one of the most common issues and can stem from several factors.

Troubleshooting Workflow for Weak or Absent Effects
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Initial Observation

Troubleshooting Steps

ResolutionNo or Weak Effect Observed
Verify Compound Integrity
- Check storage conditions

- Use a fresh batch

Potential Degradation
Assess Solution Stability

- Prepare fresh stock solution
- Check pH of final medium

If compound is new

Consistent Results Achieved

If new batch works

If solution is old Review Experimental Protocol
- Confirm concentration

- Check incubation time/conditions
If solution is fresh

If fresh solution works

Evaluate Biological System
- Use positive control (e.g., ACC)

- Check plant age/health

If protocol is correct
If controls work
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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